1-Methoxy-1h-indole-5,6-diol

• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol
• IUPAC Name: 1-methoxyindole-5,6-diol
• InChI: InChI=1S/C9H9NO3/c1-13-10-3-2-6-4-8(11)9(12)5-7(6)10/h2-5,11-12H,1H3
• InChI Key: QVWVTKLOOQOUPK-UHFFFAOYSA-N
• Canonical SMILES: CON1C=CC2=CC(=C(C=C21)O)O

Description

1-Methoxy-1h-indole-5,6-diol is an organic compound belonging to the indole family. Indoles are heterocyclic aromatic organic compounds that are widely distributed in nature and are known for their diverse biological activities. This compound features a methoxy group at the first position and hydroxyl groups at the fifth and sixth positions of the indole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methoxy-1h-indole-5,6-diol can be achieved through various synthetic routes. One common method involves the methoxylation of indole derivatives followed by hydroxylation. The reaction conditions typically include the use of methanol as a methoxylating agent and a suitable catalyst under controlled temperature and pressure.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

1-Methoxy-1h-indole-5,6-diol can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form quinones.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Dihydroindole derivatives.

Substitution: Various substituted indole derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects.

Industry: Used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Methoxy-1h-indole-5,6-diol involves its interaction with specific molecular targets and pathways. The methoxy and hydroxyl groups play a crucial role in its reactivity and biological activity. The compound may interact with enzymes, receptors, or other biomolecules, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

1-Methoxy-1h-indole-2,3-diol: Similar structure but with hydroxyl groups at different positions.

1-Methoxy-1h-indole-4,5-diol: Another isomer with hydroxyl groups at the fourth and fifth positions.

Uniqueness

1-Methoxy-1h-indole-5,6-diol is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of both methoxy and hydroxyl groups at these positions may confer distinct properties compared to other isomers.